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Compound of Interest

Compound Name: Tripropylphosphine

Cat. No.: B1584992 Get Quote

An In-depth Technical Guide to the Safe Handling of Tripropylphosphine for Researchers,

Scientists, and Drug Development Professionals

Introduction
Tripropylphosphine ((CH₃CH₂CH₂)₃P) is a pyrophoric organophosphine compound, meaning

it can ignite spontaneously upon contact with air. It is also corrosive and reacts violently with

water. Due to these hazardous properties, stringent safety measures are imperative when

handling this reagent in a laboratory setting. This guide provides a comprehensive overview of

the safety data, handling precautions, and emergency procedures for tripropylphosphine to

ensure its safe use by researchers, scientists, and drug development professionals.

Hazard Identification and Classification
Tripropylphosphine is classified as a pyrophoric liquid and is corrosive to the skin and eyes.

Its hazard classifications are summarized below.

Table 1: GHS Hazard Classification for Tripropylphosphine
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Hazard Class Category Hazard Statement

Pyrophoric Liquids Category 1

H250: Catches fire

spontaneously if exposed to

air.

Skin Corrosion/Irritation Sub-category 1B
H314: Causes severe skin

burns and eye damage.

Source: ECHEMI[1], Sigma-Aldrich[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of tripropylphosphine is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties of Tripropylphosphine

Property Value

Molecular Formula C₉H₂₁P

Molecular Weight 160.24 g/mol [2][3]

Appearance Clear, colorless liquid[4]

Boiling Point 72-74 °C at 12 mmHg[2][5]

Density 0.801 g/mL at 25 °C[2][5]

Flash Point 62 °C[4]

Solubility Insoluble in water[5]

Refractive Index n20/D 1.4584[2][5]

Toxicological Data
Detailed toxicological studies specifically for tripropylphosphine are not widely available.

However, data for the related compound, triphenylphosphine, can offer some insight into the

potential hazards, though it should be interpreted with caution. For triphenylphosphine, the oral
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LD50 in rats is reported as 700 mg/kg, and the dermal LD50 in rabbits is greater than 4000

mg/kg.[6][7][8] The inhalation LC50 in rats is 12.5 mg/L for a 4-hour exposure.[6][9]

Tripropylphosphine is expected to be corrosive and destructive to tissues of the mucous

membranes, upper respiratory tract, eyes, and skin.[9]

Handling Precautions and Experimental Protocols
Due to its pyrophoric nature, tripropylphosphine must be handled under an inert atmosphere

(e.g., nitrogen or argon) in a well-ventilated area, such as a fume hood or a glove box.[1][10]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against the hazards of tripropylphosphine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection
Chemical splash goggles and

a face shield.[3][10]

Protects against splashes and

potential explosions.

Skin Protection

Flame-retardant lab coat (e.g.,

Nomex) over natural fiber

clothing.[2][10]

Provides protection against fire

and chemical splashes.

Synthetic fibers should be

avoided as they can melt onto

the skin.[2]

Hand Protection

Nitrile gloves worn under

neoprene or other chemical-

resistant gloves.[3]

Provides a double barrier

against chemical contact.

Footwear Closed-toe shoes.[1][3] Protects feet from spills.

Experimental Workflow for Safe Transfer
The following workflow outlines the safe transfer of tripropylphosphine using a syringe. For

transfers of volumes greater than 20 mL, the cannula technique is recommended.[1]
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Preparation

Transfer

Cleanup

Work in a fume hood or glovebox

Remove flammable materials and clutter

Don appropriate PPE

Ensure all glassware is dry and purged with inert gas

Secure the reagent bottle to a stand

Purge a syringe (twice the transfer volume) with inert gas

Begin Transfer

Insert a long needle into the reagent bottle through the septum

Syringe Technique

Slowly withdraw the desired volume of liquid

Syringe Technique

Remove the syringe from the bottle

Syringe Technique

Dispense the liquid into the reaction vessel

Syringe Technique

Rinse the syringe and needle with a neutral solvent (e.g., hexane)

Syringe Technique

Quench the solvent rinse in isopropanol

Dispose of waste in a designated hazardous waste container
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Spill Response

Spill Occurs

Alert nearby personnel and evacuate the immediate area

Have a Class D fire extinguisher or dry sand/lime readily available

Cover the spill with powdered lime, dry sand, or another suitable absorbent

Slowly and carefully quench the covered spill with isopropanol

Collect the residue into a designated hazardous waste container

Decontaminate the spill area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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